Cas no 1232688-56-0 (Benzenamine, 2-bromo-4-chloro-5-iodo-)

• Product Name: Benzenamine, 2-bromo-4-chloro-5-iodo-
• CAS No: 1232688-56-0
• MF: C₆H₄BrClIN
• MW: 332.36413192749
• CID: 5331874
• Update Time: 2026-03-10

Benzenamine, 2-bromo-4-chloro-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-4-chloro-5-iodo-

• Inchi： 1S/C6H4BrClIN/c7-3-1-4(8)5(9)2-6(3)10/h1-2H,10H2
• InChI Key： PLYZZPHAESHPRZ-UHFFFAOYSA-N
• SMILES： C1(N)=CC(I)=C(Cl)C=C1Br

Additional information on Benzenamine, 2-bromo-4-chloro-5-iodo-

Recent Advances in the Study of Benzenamine, 2-bromo-4-chloro-5-iodo- (CAS: 1232688-56-0)

Benzenamine, 2-bromo-4-chloro-5-iodo- (CAS: 1232688-56-0) is a halogenated aniline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, particularly in the context of medicinal chemistry and targeted therapy. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance and potential applications.

The synthesis of Benzenamine, 2-bromo-4-chloro-5-iodo- has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and halogen exchange methods to achieve efficient and scalable production. These advancements are critical for ensuring the compound's availability for further pharmacological and toxicological studies. The compound's unique halogen substitution pattern makes it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates.

In terms of biological activity, recent investigations have explored the compound's interactions with various biological targets, including enzymes and receptors. Preliminary findings suggest that Benzenamine, 2-bromo-4-chloro-5-iodo- exhibits moderate inhibitory activity against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. These findings have spurred interest in further structural modifications to enhance its potency and selectivity. Computational modeling and structure-activity relationship (SAR) studies are being conducted to guide these efforts.

Another area of interest is the compound's potential as a building block for the development of radiopharmaceuticals. The presence of iodine in its structure makes it a candidate for radiolabeling, which could be exploited for diagnostic and therapeutic purposes. Recent studies have demonstrated successful incorporation of radioactive isotopes, such as iodine-125 and iodine-131, into the compound, paving the way for its use in imaging and targeted radiation therapy. These applications are particularly promising in oncology, where precise targeting of tumor cells is essential.

Despite these promising developments, challenges remain in the clinical translation of Benzenamine, 2-bromo-4-chloro-5-iodo-. Issues such as stability, bioavailability, and potential toxicity need to be addressed through rigorous preclinical testing. Recent toxicological studies have provided initial insights into the compound's safety profile, but further in vivo studies are required to fully assess its suitability for therapeutic use. Collaborative efforts between chemists, biologists, and clinicians will be crucial in overcoming these hurdles.

In conclusion, Benzenamine, 2-bromo-4-chloro-5-iodo- (CAS: 1232688-56-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for drug discovery and development. Ongoing research efforts are expected to uncover new applications and optimize its properties for clinical use. This brief underscores the importance of continued investigation into this compound and its derivatives to fully realize its potential in addressing unmet medical needs.